Cas no 28024-78-4 (2-amino-4-methylpent-4-enoic acid)

• Product Name: 2-amino-4-methylpent-4-enoic acid
• CAS No: 28024-78-4
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 914989
• PubChem ID: 228813
• Update Time: 2025-06-14

2-amino-4-methylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methyl pentenoic acid
• 2-amino-4-methylpent-4-enoic acid
• F2147-6638
• AB88451
• AKOS000196404
• 4,5-dehydroleucine
• AKOS022478279
• SCHEMBL3508713
• NSC21947
• 4-methylidenenorvaline
• 2-Amino-4-methyl-4-pentenoicacid
• NSC-21947
• AT30046
• 3566-52-7
• PABWDKROPVYJBH-UHFFFAOYSA-N
• DTXSID50281549
• (S)-2-Methallylglycine
• 4,5-Dehydro-L-leucine
• AB89115
• 4-Pentenoic acid,2-amino-4-methyl-
• 2-Amino-4-methyl-4-pentenoic acid
• 28024-78-4
• DS-005488
• Z317024962
• EN300-180877

• Inchi： 1S/C6H11NO2/c1-4(2)3-5(7)6(8)9/h5H,1,3,7H2,2H3,(H,8,9)
• InChI Key： PABWDKROPVYJBH-UHFFFAOYSA-N
• SMILES： OC(C(CC(=C)C)N)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-methylpent-4-enoic acid

Research Brief on 2-amino-4-methylpent-4-enoic acid (CAS: 28024-78-4): Recent Advances and Applications

2-amino-4-methylpent-4-enoic acid (CAS: 28024-78-4) is a non-proteinogenic amino acid that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a building block in peptide synthesis, its metabolic pathways, and its interactions with biological targets. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical behavior, biological activity, and potential applications in drug discovery and development.

One of the key areas of research involving 2-amino-4-methylpent-4-enoic acid is its incorporation into peptide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this amino acid can enhance the stability and bioavailability of peptide drugs by introducing conformational constraints. The study utilized molecular dynamics simulations and in vitro assays to show that peptides containing 2-amino-4-methylpent-4-enoic acid exhibited improved resistance to proteolytic degradation compared to their natural counterparts. This finding has significant implications for the design of next-generation peptide therapeutics, particularly in the treatment of metabolic disorders and infectious diseases.

Another recent advancement involves the metabolic fate of 2-amino-4-methylpent-4-enoic acid in mammalian systems. Research published in Biochemical Pharmacology (2024) investigated the compound's interaction with key enzymes in amino acid metabolism, particularly those involved in the urea cycle. The study revealed that 2-amino-4-methylpent-4-enoic acid can act as a moderate inhibitor of arginase, suggesting potential applications in conditions characterized by dysregulated arginine metabolism, such as certain cancers and cardiovascular diseases. However, the researchers cautioned that further in vivo studies are needed to fully understand the compound's pharmacological profile and potential side effects.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 2-amino-4-methylpent-4-enoic acid have been developed. A 2024 paper in Organic Letters described an asymmetric synthesis route using chiral auxiliaries that achieved >95% enantiomeric excess. This advancement is particularly important as the stereochemistry of 2-amino-4-methylpent-4-enoic acid has been shown to significantly influence its biological activity. The new synthetic approach not only improves yield and purity but also allows for the production of various stereoisomers for structure-activity relationship studies.

In the realm of drug discovery, computational studies have identified 2-amino-4-methylpent-4-enoic acid as a promising scaffold for the development of small molecule inhibitors. Molecular docking simulations published in Journal of Chemical Information and Modeling (2023) suggest that derivatives of this compound may interact with protein targets involved in inflammation and neurodegeneration. These findings have spurred medicinal chemistry efforts to design and optimize novel analogs with improved binding affinity and selectivity.

Looking forward, the unique properties of 2-amino-4-methylpent-4-enoic acid position it as a versatile tool in chemical biology and drug development. Current research gaps include the need for more comprehensive toxicological studies and the exploration of its potential in combination therapies. As synthetic methodologies continue to improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents across multiple disease areas.